2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide

• Molecular Formula: C22H21IN2O3S
• Molecular Weight: 520.4 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-iodoanilino]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C22H21IN2O3S/c1-17(18-8-4-2-5-9-18)24-22(26)16-25(20-14-12-19(23)13-15-20)29(27,28)21-10-6-3-7-11-21/h2-15,17H,16H2,1H3,(H,24,26)
• InChI Key: WMSIXGOYIBNMAM-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)CN(C2=CC=C(C=C2)I)S(=O)(=O)C3=CC=CC=C3

Description

2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide, also known as ISA-2011B, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamide derivatives and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many cancer cells. Additionally, 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been found to inhibit the activation of the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit angiogenesis, the formation of new blood vessels, which is necessary for tumor growth. 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has also been shown to have anti-inflammatory and analgesic effects, which may be useful in the treatment of various inflammatory and pain-related conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide is its potential use as a diagnostic tool for cancer. It has been shown to selectively bind to carbonic anhydrase IX, which is overexpressed in many cancer cells. Additionally, it has been found to have a wide range of biological activities, which may make it useful in the development of new cancer therapies. However, one limitation of 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide is its relatively low solubility in aqueous solutions, which may make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the study of 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide. One area of research could focus on the development of new cancer therapies based on the compound's ability to induce apoptosis and inhibit angiogenesis. Additionally, further investigation into the compound's mechanism of action may lead to the discovery of new drug targets for the treatment of cancer and other diseases. Finally, the development of new methods for synthesizing and purifying 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide may make it easier to use in laboratory experiments and clinical trials.

Synthesis Methods

The synthesis of 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide involves the reaction of N-(1-phenylethyl)acetamide with 4-iodobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via an SNAr mechanism, resulting in the formation of the target compound. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. Additionally, it has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. 2-[4-iodo(phenylsulfonyl)anilino]-N-(1-phenylethyl)acetamide has also been investigated for its potential use as a diagnostic tool for cancer.